Cas no 1262013-33-1 (2,3,6-Tribromocinnamic acid)

• Product Name: 2,3,6-Tribromocinnamic acid
• CAS No: 1262013-33-1
• MF: C₉H₅Br₃O₂
• MW: 384.84680056572
• CID: 4948903
• Update Time: 2023-08-22

2,3,6-Tribromocinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2,3,6-Tribromocinnamic acid

• Inchi： 1S/C9H5Br3O2/c10-6-2-3-7(11)9(12)5(6)1-4-8(13)14/h1-4H,(H,13,14)/b4-1+
• InChI Key： ZQCYLUDRALRSQF-DAFODLJHSA-N
• SMILES： BrC1C(=CC=C(C=1/C=C/C(=O)O)Br)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3